Chemcollect KX001241
Overview
Description
Chemcollect KX001241 is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. This compound is synthesized using a specific method, and its mechanism of action has been studied extensively. In
Mechanism of Action
Target of Action
The primary target of [1-(difluoromethyl)-1H-pyrazol-3-yl]methylamine, also known as CHEMCOLLECT KX001241, is Histone Deacetylase 6 (HDAC6) . HDAC6 is an enzyme that plays a crucial role in various biological processes, including the immune response, neuropathy, and cancer .
Mode of Action
This compound interacts with HDAC6 in a unique way. It acts as a slow-binding substrate analog inhibitor of HDAC6 . The compound undergoes an enzyme-catalyzed ring-opening reaction, forming a tight and long-lived enzyme–inhibitor complex . This interaction results in the inhibition of HDAC6, which can have significant therapeutic implications .
Biochemical Pathways
The inhibition of HDAC6 by this compound affects the histone deacetylation pathway . Histone deacetylases (HDACs) are enzymes that remove acyl residues from histones and other proteins . By inhibiting HDAC6, this compound can potentially alter the acetylation status of histones and other proteins, thereby affecting gene expression and cellular functions .
Pharmacokinetics
The compound’s potent and selective inhibition of hdac6 suggests it may have favorable pharmacokinetic properties .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the inhibition of HDAC6 . This inhibition can lead to changes in protein acetylation and gene expression, potentially affecting various cellular processes . The exact effects can depend on the specific cellular context and the presence of other signaling molecules .
Advantages and Limitations for Lab Experiments
One of the main advantages of Chemcollect KX001241 for lab experiments is its specificity. This compound has been shown to selectively inhibit the activity of certain enzymes and proteins, making it a valuable tool for studying various cellular processes.
However, there are also some limitations to using this compound in lab experiments. For example, this compound can be difficult to synthesize, and it may not be readily available for researchers. Additionally, the mechanism of action of this compound is not fully understood, which could make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on Chemcollect KX001241. One area of focus could be on further elucidating the compound's mechanism of action. This could involve studying the interactions between this compound and specific enzymes and proteins in the body.
Another area of research could be on exploring the potential therapeutic applications of this compound. For example, this compound could be studied for its potential use in the treatment of various neurological disorders or cancer.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. This compound is synthesized using a specific method, and its mechanism of action has been studied extensively. While there are some limitations to using this compound in lab experiments, there are also several future directions for research on this compound. Overall, this compound has the potential to be a valuable tool for studying various cellular processes and could have important implications for the treatment of various diseases.
Scientific Research Applications
Chemcollect KX001241 has been extensively studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.
Another potential application for this compound is in the field of neuroscience. Research has shown that this compound can modulate the activity of certain neurotransmitters in the brain, which could have implications for the treatment of various neurological disorders.
properties
IUPAC Name |
[1-(difluoromethyl)pyrazol-3-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F2N3.ClH/c6-5(7)10-2-1-4(3-8)9-10;/h1-2,5H,3,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPKHMWJMZCHKTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1CN)C(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClF2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1431965-88-6 |
Source
|
| Record name | 1H-Pyrazole-3-methanamine, 1-(difluoromethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1431965-88-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[1-(difluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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